SR9009

• CAS No.: 1379686-30-2
• Product Name: SR9009
• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.94
• IUPAC Name: ethyl 3-[[(4-chlorophenyl)methyl-[(5-nitrothiophen-2-yl)methyl]amino]methyl]pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C20H24ClN3O4S/c1-2-28-20(25)23-10-9-16(13-23)12-22(11-15-3-5-17(21)6-4-15)14-18-7-8-19(29-18)24(26)27/h3-8,16H,2,9-14H2,1H3
• Standard InChIKey: MMJJNHOIVCGAAP-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(C1)CN(CC2=CC=C(C=C2)Cl)CC3=CC=C(S3)[N+](=O)[O-]
• Appearance: Solid powder
• Description: SR9009 is a REV-ERB agonist that increases the constitutive repression of genes regulated by REV-ERBα and REV-ERBβ with IC50 values of 670 and 800 nM, respectively. It potently increases REV-ERB-dependent repressor activity (IC50 = 670 and 800 nM in Gal4-REV-ERB-α and β transfected HEK 293 cells) and reduces BMAL1 mRNA in HepG2 cells (IC50 = 710 nM). Through activation of REV-ERB, SR9009 has been shown to decrease circadian locomotor activity during the dark phase and to alter the expression pattern of core clock genes in the hypothalami of mice. SR9009 alters circadian locomotor activity and core clock hypothalamic gene expression in mice. It also induces weight loss in diet-induced obese mice. The circadian pattern of expression of an array of metabolic genes in the liver, skeletal muscle and adipose tissue was also shown to be altered in mice exposed to SR9009, resulting in increased energy expenditure. Diet-induced obese mice treated with 100 mg/kg SR9009 (i.p. two times a day for 30 days) have been reported to display decreased fat mass and markedly improved dyslipidemia and hyperglycemia.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble to 100 mM in DMSO and to 100 mM in ethanol
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SR9009; SR 9009; SR-9009; Stenabolic.
• Reference: 1: Geldof L, Deventer K, Roels K, Tudela E, Van Eeno P. In Vitro Metabolic Studies of REV-ERB Agonists SR9009 and SR9011. Int J Mol Sci. 2016 Oct 3;17(10). pii: E1676. PubMed PMID: 27706103; PubMed Central PMCID: PMC5085709.; ; 2: Shin Y, Noel R, Banerjee S, Kojetin D, Song X, He Y, Lin L, Cameron MD, Burris TP, Kamenecka TM. Small molecule tertiary amines as agonists of the nuclear hormone receptor Rev-erbα. Bioorg Med Chem Lett. 2012 Jul 1;22(13):4413-7. doi: 10.1016/j.bmcl.2012.04.126. Epub 2012 May 8. PMID: 22633688; PMCID: PMC3376186.; ; 3: Solt LA, Wang Y, Banerjee S, Hughes T, Kojetin DJ, Lundasen T, Shin Y, Liu J, Cameron MD, Noel R, Yoo SH, Takahashi JS, Butler AA, Kamenecka TM, Burris TP. Regulation of circadian behaviour and metabolism by synthetic REV-ERB agonists. Nature. 2012 Mar 29;485(7396):62-8. doi: 10.1038/nature11030. PMID: 22460951; PMCID: PMC3343186.
• PubChem Compound: 57394020
• Last Modified: Nov 11 2021